Cas no 96723-20-5 (1H-Pyrazole-3,4-dicarboxylicacid, 1-(2-chlorophenyl)-5-phenyl-)

• Product Name: 1H-Pyrazole-3,4-dicarboxylicacid, 1-(2-chlorophenyl)-5-phenyl-
• CAS No: 96723-20-5
• MF: C₁₇H₁₁ClN₂O₄
• MW: 342.733243227005
• CID: 816134
• PubChem ID: 178905
• Update Time: 2025-04-19

1H-Pyrazole-3,4-dicarboxylicacid, 1-(2-chlorophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-dicarboxylicacid, 1-(2-chlorophenyl)-5-phenyl-
• 1-(2-chlorophenyl)-5-phenylpyrazole-3,4-dicarboxylic acid
• DTXSID80242461
• 96723-20-5
• 1h-pyrazole-3,4-dicarboxylic Acid, 1-(2-chlorophenyl)-5-phenyl-

• Inchi： 1S/C17H11ClN2O4/c18-11-8-4-5-9-12(11)20-15(10-6-2-1-3-7-10)13(16(21)22)14(19-20)17(23)24/h1-9H,(H,21,22)(H,23,24)
• InChI Key： AWKUDQQWPCJZDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(C2C=CC=CC=2)=C(C(=O)O)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 342.041
• Monoisotopic Mass: 342.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 567.8°Cat760mmHg
• Flash Point: 297.2°C
• Refractive Index: 1.675